![molecular formula C12H11NO3 B1331953 (3-Acetyl-indol-1-yl)-acetic acid CAS No. 501682-42-4](/img/structure/B1331953.png)
(3-Acetyl-indol-1-yl)-acetic acid
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Overview
Description
(3-Acetyl-indol-1-yl)-acetic acid, also known as 3-AI-AcAc, is an organic compound belonging to the group of indoles. It is a colorless to pale yellow oil with a faint characteristic odor and is soluble in most organic solvents. 3-AI-AcAc is primarily used as a synthetic intermediate in the pharmaceutical industry and has been studied for its potential therapeutic benefits in certain diseases.
Scientific Research Applications
Antioxidant Evaluation
(3-Acetyl-indol-1-yl)-acetic acid derivatives have been synthesized and evaluated for their antioxidant activities. Certain derivatives, particularly those with phenolic moieties and electron-donating methoxy substituents, exhibited significant antioxidant activities, indicating that these derivatives might be potential candidates for therapeutic antioxidant agents (Naik, Kumar, & Harini, 2011).
Molecular Tagging and Carrier-Linking
The molecule has been utilized in the design of novel research tools such as immobilized and carrier-linked forms of indole-3-acetic acid and its conjugates with biochemical tags or biocompatible molecular probes. This enables innovative approaches in plant science and potentially in human and animal health studies (Ilić et al., 2005).
Fluoroacetylation of Indoles
Indole derivatives, including this compound, have been used in the fluoroacetylation of indoles to synthesize diverse fluoromethyl indol-3-yl ketones. This process is significant in the field of organic chemistry for the synthesis of novel compounds under catalyst- and additive-free conditions, opening new avenues for drug development and chemical synthesis (Yao et al., 2016).
Indolic Compound Identification in Plant Tissues
A novel method has been developed using liquid chromatography-mass spectrometry for the facile characterization of small indolic compound profiles in plants. This methodology provides a powerful tool for screening and identifying indolic compounds, including this compound derivatives in plant tissues, facilitating the exploration of their roles in plant physiology and potentially in human nutrition (Yu, Hegeman, & Cohen, 2014).
Microbial Production
This compound is a crucial auxin in plants and is involved in the regulation of plant growth and development. Engineered microorganisms, such as Escherichia coli, have been used for the microbial production of this compound from renewable resources, demonstrating its potential for large-scale production and applications in agriculture (Guo et al., 2019).
Mechanism of Action
Target of Action
It is known that indole derivatives, such as (3-acetyl-indol-1-yl)-acetic acid, bind with high affinity to multiple receptors . These receptors are involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets, leading to various changes in cellular processes . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A and Coxsackie B4 virus .
Biochemical Pathways
This compound, as an indole derivative, may affect several biochemical pathways. Indole-3-acetic acid (IAA), a plant hormone produced by the degradation of tryptophan in higher plants, is one such indole derivative that regulates almost all aspects of plant growth and development . It is also known to increase plant protection against external stress . In microorganisms, IAA plays an important role in growth, development, and even plant interaction .
Result of Action
Indole derivatives are known to have diverse biological activities . For instance, some indole derivatives have shown antiviral activity, with inhibitory effects against influenza A and Coxsackie B4 virus .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, IAA, an indole derivative, is known to play a role in the interaction between microorganisms and plants, regulating plant growth and development . The production and function of IAA in microorganisms can promote the production and utilization of IAA in agriculture .
properties
IUPAC Name |
2-(3-acetylindol-1-yl)acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO3/c1-8(14)10-6-13(7-12(15)16)11-5-3-2-4-9(10)11/h2-6H,7H2,1H3,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAZONLHSNIDOME-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CN(C2=CC=CC=C21)CC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30360189 |
Source
|
Record name | (3-Acetyl-indol-1-yl)-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30360189 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
501682-42-4 |
Source
|
Record name | (3-Acetyl-indol-1-yl)-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30360189 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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